![molecular formula C14H9N3S2 B267983 1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide](/img/structure/B267983.png)
1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide
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Overview
Description
1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide, also known as MBTHS, is an organic compound with a molecular formula of C14H10N4S2. It is a yellow crystalline powder that is commonly used in scientific research.
Mechanism of Action
The mechanism of action of 1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide is based on its ability to react with analytes containing amino and thiol groups. The reaction between this compound and the analyte results in the formation of a colored product, which can be measured using a spectrophotometer. The reaction is typically carried out in an acidic medium, which enhances the reactivity of the amino and thiol groups.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects, as it is primarily used as a reagent in scientific research. It is not used as a drug or medication, and therefore, does not have any therapeutic effects.
Advantages and Limitations for Lab Experiments
1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide has several advantages for lab experiments, including its high sensitivity, low cost, and ease of use. It can be easily synthesized and purified, and can be used in a variety of colorimetric assays. However, this compound has some limitations, such as its limited selectivity, as it can react with a wide range of analytes containing amino and thiol groups. It is also sensitive to pH changes, and therefore, requires careful optimization of the reaction conditions.
Future Directions
There are several future directions for the use of 1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide in scientific research. One potential application is in the development of new colorimetric assays for the detection of specific analytes, such as drugs or toxins. This compound could also be used in the analysis of complex biological samples, such as blood or urine, to detect biomarkers of disease. Additionally, this compound could be used in the development of new materials, such as sensors or catalysts, based on its unique chemical properties.
Synthesis Methods
1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide can be synthesized through a reaction between 2-aminobenzimidazole and 2-mercaptobenzothiazole. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as triethylamine. The product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-(1,3-benzothiazol-2-yl)-1H-benzimidazol-2-yl hydrosulfide has been widely used in scientific research as a reagent for the detection of various analytes, such as amino acids, peptides, and proteins. It is commonly used in colorimetric assays, where it reacts with the analyte to produce a colored product that can be easily measured using a spectrophotometer. This compound has also been used in the determination of antioxidant activity and in the analysis of food and environmental samples.
properties
Molecular Formula |
C14H9N3S2 |
---|---|
Molecular Weight |
283.4 g/mol |
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-1H-benzimidazole-2-thione |
InChI |
InChI=1S/C14H9N3S2/c18-13-15-9-5-1-3-7-11(9)17(13)14-16-10-6-2-4-8-12(10)19-14/h1-8H,(H,15,18) |
InChI Key |
DOQWWSLFSDSQFP-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)NC(=S)N2C3=NC4=CC=CC=C4S3 |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=S)N2C3=NC4=CC=CC=C4S3 |
Origin of Product |
United States |
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